Cas no 149471-28-3 (5,11,16,21,26-Pentaazahentriacontanoicacid, 31-amino-5,16,26-trihydroxy-4,12,15,22,25-pentaoxo-)

• Product Name: 5,11,16,21,26-Pentaazahentriacontanoicacid, 31-amino-5,16,26-trihydroxy-4,12,15,22,25-pentaoxo-
• CAS No: 149471-28-3
• MF: C₂₆H₄₈N₆O₁₀
• MW: 604.69352722168
• CID: 219156
• PubChem ID: 71346253
• Update Time: 2025-04-19

5,11,16,21,26-Pentaazahentriacontanoicacid, 31-amino-5,16,26-trihydroxy-4,12,15,22,25-pentaoxo- Chemical and Physical Properties

Names and Identifiers

• 5,11,16,21,26-Pentaazahentriacontanoicacid, 31-amino-5,16,26-trihydroxy-4,12,15,22,25-pentaoxo-
• ProferrioxamineG2b
• 4-[5-[[4-[4-[[4-[5-aminopentyl(hydroxy)amino]-4-oxobutanoyl]amino]butyl-hydroxyamino]-4-oxobutanoyl]amino]pentyl-hydroxyamino]-4-oxobutanoic acid
• DTXSID80772399
• 31-Amino-5,16,26-trihydroxy-4,12,15,22,25-pentaoxo-5,11,16,21,26-pentaazahentriacontan-1-oic acid
• 149471-28-3

• Inchi： 1S/C26H48N6O10/c27-15-3-1-6-18-30(40)23(35)11-10-22(34)29-17-5-8-20-32(42)24(36)12-9-21(33)28-16-4-2-7-19-31(41)25(37)13-14-26(38)39/h40-42H,1-20,27H2,(H,28,33)(H,29,34)(H,38,39)
• InChI Key： AMZSEKXHYCRKMU-UHFFFAOYSA-N
• SMILES： ON(C(CCC(NCCCCCN(C(CCC(=O)O)=O)O)=O)=O)CCCCNC(CCC(N(CCCCCN)O)=O)=O

Computed Properties

• Exact Mass: 604.34344
• Monoisotopic Mass: 604.34319175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 42
• Rotatable Bond Count: 25
• Complexity: 844
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.3
• Topological Polar Surface Area: 243Ų

Experimental Properties

• PSA: 243.14